Cas no 21767-41-9 (2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product name: 2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 21767-41-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD09832030
• CID: 1029475
• PubChem ID: 22237992

2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepine hydrochloride
• 2,3,4,5-Tetrahydro-1,4-benzoxazepine hydrochloride
• PTCDI-C8
• EN300-50573
• DTXSID70623669
• 2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepinehydrochloride
• OWVPCUZYAAYLLV-UHFFFAOYSA-N
• SCHEMBL2106873
• BS-37497
• 2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride
• Z355445126
• 21767-41-9
• CS-0270390
• C80018
• 2,3,4,5-Tetrahydro-1,4-benzoxazepine HCl
• AKOS006228437
• MFCD09832030
• 2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine hydrochloride
• F8888-6955
• 2,3,4,5-Tetrahydro-1,4-benzoxazepine--hydrogen chloride (1/1)
• 2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD09832030
• Inchi： InChI=1S/C9H11NO.ClH/c1-2-4-9-8(3-1)7-10-5-6-11-9;/h1-4,10H,5-7H2;1H
• InChI Key： OWVPCUZYAAYLLV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)CNCCO2.Cl

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

2,3,4,5-Tetrahydro-1,4-benzoxazepine Hydrochloride (CAS No. 21767-41-9): A Comprehensive Overview of Its Properties and Applications

2,3,4,5-Tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 21767-41-9) is a chemically significant compound with a unique molecular structure. This heterocyclic organic compound belongs to the benzoxazepine class, which has garnered attention in pharmaceutical and biochemical research due to its versatile applications. The compound's hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for benzoxazepine derivatives has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in the pharmacological properties of 2,3,4,5-tetrahydro-1,4-benzoxazepine, as it serves as a key intermediate in synthesizing compounds with central nervous system (CNS) activity. Its structural framework is often explored for designing molecules targeting neurotransmitter receptors, a hot topic in neuroscience and mental health research.

The compound's CAS No. 21767-41-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis methods, solubility, and storage conditions, highlighting the need for detailed technical data. Additionally, the rise of AI-driven drug discovery has spurred interest in benzoxazepine-based scaffolds, as machine learning models predict their efficacy in treating neurological disorders.

From a chemical perspective, 2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride exhibits a fused ring system combining benzene and oxazepine moieties. This configuration contributes to its bioavailability and metabolic stability, critical factors in drug design. The hydrochloride salt form further improves its crystallinity, facilitating purification and characterization processes.

Environmental and sustainability concerns have also influenced research around this compound. Scientists are exploring green chemistry approaches to synthesize benzoxazepine derivatives with minimal waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical production, a topic increasingly searched by professionals in the field.

In summary, 2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 21767-41-9) is a compound of significant scientific and industrial interest. Its applications span drug development, neuroscience research, and sustainable chemistry, making it a focal point for modern chemical innovation. As research advances, this compound is likely to play an even greater role in addressing pressing health and environmental challenges.